![molecular formula C7H6ClIO B183460 (5-Chloro-2-iodophenyl)methanol CAS No. 82386-90-1](/img/structure/B183460.png)
(5-Chloro-2-iodophenyl)methanol
Overview
Description
“(5-Chloro-2-iodophenyl)methanol” is a chemical compound with the molecular formula C7H6ClIO. It has a molecular weight of 268.48 . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H6ClIO/c8-6-1-2-7(9)5(3-6)4-10/h1-3,10H,4H2 . This code provides a specific description of the molecule’s structure, including the positions of the chlorine and iodine atoms on the phenyl ring and the presence of a methanol group.Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . It has a melting point of 114-116 degrees Celsius .Scientific Research Applications
Hydrogen Production from Methanol
Methanol serves as a liquid hydrogen carrier, facilitating high purity hydrogen production, critical for developing a hydrogen-methanol economy. Innovations in catalyst development and reactor technology, including the use of copper-based and palladium-zinc alloy catalysts, have been pivotal in enhancing the efficiency and performance of hydrogen production via methanol steam reforming, partial oxidation, and autothermal reforming processes (García et al., 2021).
Methanol in Energy and Fuel Cells
Methanol's role as a clean-burning fuel with versatile applications, including its use in coal gasification combined cycle power stations and as a peaking fuel, highlights its importance in sustainable energy solutions. Methanol's combustion results in extremely low emissions, making it an attractive alternative for reducing environmental pollution (Cybulski, 1994).
Methanol for Biotechnological Applications
Methanotrophs, bacteria that utilize methane as their sole carbon source, offer a myriad of potential biotechnological applications using methane, including the production of single-cell protein, biopolymers, and other valuable compounds. The ability to engineer methanotrophs for the production of novel compounds further underscores the versatility of methanol and related compounds in research and industrial applications (Strong et al., 2015).
Methanol as a Chemical Marker in Power Transformers
The identification of methanol as a marker for assessing solid insulation condition in power transformers illustrates its utility in monitoring and diagnosing the degradation of cellulosic solid insulation. This application is vital for the maintenance and longevity of power transmission infrastructure (Jalbert et al., 2019).
Methanol to Propylene Conversion
Research into the conversion of methanol to propylene, a process of significant interest due to the high demand for propylene in petrochemicals, underscores the economic and industrial relevance of methanol. Advances in catalysts and process technologies, such as SAPO-34 and ZSM-5 zeolites, have been instrumental in optimizing this conversion process (Ali et al., 2019).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands thoroughly after handling .
Mechanism of Action
Target of Action
It is often used for research and development purposes
Mode of Action
It is known that iodophenols can undergo a variety of coupling reactions, where the iodine substituent is replaced by a new carbon group ortho to the hydroxy group of the phenol . This can be followed by cyclization to form heterocycles . More research is required to understand the specific interactions of (5-Chloro-2-iodophenyl)methanol with its targets.
Biochemical Pathways
It is known that iodophenols can be involved in the synthesis of various compounds
Result of Action
It is known that iodophenols can be used in the synthesis of various compounds , but the specific effects of this compound require further investigation.
Action Environment
It is recommended to store the compound in a well-ventilated place and keep the container tightly closed
Properties
IUPAC Name |
(5-chloro-2-iodophenyl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClIO/c8-6-1-2-7(9)5(3-6)4-10/h1-3,10H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGLGJZWGRMOAJS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)CO)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClIO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70355892 | |
Record name | (5-chloro-2-iodophenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70355892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.48 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
82386-90-1 | |
Record name | 5-Chloro-2-iodobenzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=82386-90-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (5-chloro-2-iodophenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70355892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (5-chloro-2-iodophenyl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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